6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

Specification

• CAS No.: 2097926-09-3
• Molecular Formula: C17H19F3N4O
• Molecular Weight: 352.361
• IUPAC Name: 6-methyl-2-[[1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl]methyl]pyridazin-3-one
• Standard InChI: InChI=1S/C17H19F3N4O/c1-12-2-5-16(25)24(22-12)11-13-6-8-23(9-7-13)15-4-3-14(10-21-15)17(18,19)20/h2-5,10,13H,6-9,11H2,1H3
• Standard InChI Key: UJYCMCDYFLAOPT-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=O)C=C1)CC2CCN(CC2)C3=NC=C(C=C3)C(F)(F)F

Introduction

Synthesis

The synthesis of pyridazinones often involves condensation reactions between appropriate precursors. For compounds with complex substituents like 6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one, multi-step syntheses may be required, involving the formation of the pyridazine core and subsequent attachment of the piperidine and trifluoromethylpyridine moieties.

Pharmacological Applications

Pyridazinones are explored for their potential as protein kinase inhibitors, similar to the related compound 6-Methyl-2-({1-[3-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one mentioned in the search results. Protein kinases play crucial roles in cellular signaling pathways and are targets for cancer therapy and other diseases.

Research Findings

While specific research findings for 6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one are not available, related compounds have shown promise in biological assays. For instance, compounds with similar structural motifs have been investigated for their antimalarial and anticancer activities.

Future Directions

Given the potential pharmacological properties of pyridazinones, further research into the synthesis and biological evaluation of 6-Methyl-2-({1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one could provide valuable insights into its therapeutic applications. This would involve detailed in vitro and in vivo studies to assess its efficacy and safety.